Cas no 939410-80-7 (Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate)
939410-80-7 structure
Product Name:Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
CAS No:939410-80-7
MF:C17H29NO3
MW:295.417065382004
CID:2126017
Update Time:2023-08-04
Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
- XTLTYXTVODTPKB-UHFFFAOYSA-N
- 3-Piperidinecarboxylic acid, 1-acetyl-5-(cyclohexylmethyl)-, ethyl ester
- Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
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- Inchi: 1S/C17H29NO3/c1-3-21-17(20)16-10-15(11-18(12-16)13(2)19)9-14-7-5-4-6-8-14/h14-16H,3-12H2,1-2H3
- InChI Key: XTLTYXTVODTPKB-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CN(C(C)=O)CC(C1)CC1CCCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 363
- Topological Polar Surface Area: 46.6
Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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